Cas no 114413-73-9 (Benzenemethanamine, N-butyl-2,3-dimethoxy-)

Benzenemethanamine, N-butyl-2,3-dimethoxy-, is a substituted phenethylamine derivative characterized by its butyl and dimethoxy functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may influence receptor binding or serve as an intermediate in the preparation of more complex molecules. The presence of methoxy groups at the 2- and 3-positions enhances electron density on the aromatic ring, potentially altering reactivity and solubility. The N-butyl chain introduces lipophilicity, which can be advantageous in modulating pharmacokinetic properties. Careful handling is recommended due to the compound’s potential sensitivity to oxidation or degradation under certain conditions.

Benzenemethanamine, N-butyl-2,3-dimethoxy- structure

114413-73-9 structure

Product Name:Benzenemethanamine, N-butyl-2,3-dimethoxy-

CAS No:114413-73-9

MF:C₁₃H₂₁NO₂

MW:223.31134390831

MDL:MFCD07405673

CID:3633496

PubChem ID:4717318

Update Time:2025-06-08

Benzenemethanamine, N-butyl-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

- Benzenemethanamine, N-butyl-2,3-dimethoxy-
- butyl[(2,3-dimethoxyphenyl)methyl]amine
- N-Butyl-N-(2,3-dimethoxybenzyl)amine
- AKOS000234831
- BMONATYNRAWNMZ-UHFFFAOYSA-N
- MFCD07405673
- N-[(2,3-dimethoxyphenyl)methyl]butan-1-amine
- 114413-73-9
- SCHEMBL3965713
- N-(2,3-dimethoxybenzyl)butan-1-amine
- MDL： MFCD07405673
- Inchi： 1S/C13H21NO2/c1-4-5-9-14-10-11-7-6-8-12(15-2)13(11)16-3/h6-8,14H,4-5,9-10H2,1-3H3
- InChI Key： BMONATYNRAWNMZ-UHFFFAOYSA-N
- SMILES： C1(CNCCCC)=CC=CC(OC)=C1OC

Computed Properties

Exact Mass: 223.157228913Da
Monoisotopic Mass: 223.157228913Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 30.5Å²

Benzenemethanamine, N-butyl-2,3-dimethoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB420930-1 g	Butyl[(2,3-dimethoxyphenyl)methyl]amine	114413-73-9		1g	€467.00	2023-04-24
abcr	AB420930-5 g	Butyl[(2,3-dimethoxyphenyl)methyl]amine	114413-73-9		5g	€722.60	2023-04-24
abcr	AB420930-10 g	Butyl[(2,3-dimethoxyphenyl)methyl]amine	114413-73-9		10g	€935.60	2023-04-24
abcr	AB420930-25 g	Butyl[(2,3-dimethoxyphenyl)methyl]amine	114413-73-9		25g	€1361.60	2023-04-24
abcr	AB420930-1g	Butyl[(2,3-dimethoxyphenyl)methyl]amine; .	114413-73-9		1g	€467.00	2025-02-16
abcr	AB420930-5g	Butyl[(2,3-dimethoxyphenyl)methyl]amine; .	114413-73-9		5g	€722.60	2025-02-16
abcr	AB420930-10g	Butyl[(2,3-dimethoxyphenyl)methyl]amine; .	114413-73-9		10g	€935.60	2025-02-16
abcr	AB420930-25g	Butyl[(2,3-dimethoxyphenyl)methyl]amine; .	114413-73-9		25g	€1361.60	2025-02-16
A2B Chem LLC	AJ24568-1g	butyl[(2,3-dimethoxyphenyl)methyl]amine	114413-73-9	95+%	1g	$830.00	2024-04-20
A2B Chem LLC	AJ24568-2g	butyl[(2,3-dimethoxyphenyl)methyl]amine	114413-73-9	95+%	2g	$1067.00	2024-04-20